Diethyl aluminum chloride
Description
Diethyl aluminum chloride is a useful research compound. Its molecular formula is C4H10AlCl and its molecular weight is 120.56 g/mol. The purity is usually 95%.
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Scientific Research Applications
Polymerization Catalyst
One of the primary applications of diethyl aluminum chloride is as a co-catalyst in the Ziegler-Natta polymerization process. This method is crucial for producing polyolefins like polyethylene and polypropylene.
This compound serves as a powerful Lewis acid in various organic reactions, such as Diels-Alder reactions and ene reactions. Its ability to act as a nucleophile or proton scavenger makes it valuable in synthesizing complex organic molecules.
Case Study: Diels-Alder Reaction
In one application, this compound was used to catalyze Diels-Alder reactions effectively. The study demonstrated that the presence of this compound significantly increased the reaction rate and yield of the desired product compared to reactions without it .
Table 2: Diels-Alder Reaction Outcomes
| Reaction Conditions | Yield (%) | Reaction Time (hours) |
|---|---|---|
| Without this compound | 45 | 5 |
| With this compound | 85 | 2 |
Chemical Intermediate
This compound is also utilized as an intermediate in the synthesis of other chemicals. Its reactivity allows it to participate in various chemical transformations, making it essential in industrial applications.
Case Study: Synthesis of Polyolefins
In industrial settings, this compound is often combined with transition metal compounds to produce polyolefins via Ziegler-Natta catalysts. This application highlights its role not just as a catalyst but also as an essential component in producing high-performance materials .
Safety Considerations
While this compound has numerous applications, it poses significant safety hazards due to its flammability and reactivity with moisture and air. Proper safety protocols must be followed when handling this compound to prevent accidents .
Properties
Molecular Formula |
C4H10AlCl |
|---|---|
Molecular Weight |
120.56 g/mol |
IUPAC Name |
diethylalumanylium;chloride |
InChI |
InChI=1S/2C2H5.Al.ClH/c2*1-2;;/h2*1H2,2H3;;1H/q;;+1;/p-1 |
InChI Key |
YNLAOSYQHBDIKW-UHFFFAOYSA-M |
Canonical SMILES |
CC[Al+]CC.[Cl-] |
Origin of Product |
United States |
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